Cas no 58434-77-8 (1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI))
58434-77-8 structure
Product Name:1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)
1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)
- 1,3,5-Heptatriene, 5-methyl-, (E,E)-
- (3E,5E)-5-methylhepta-1,3,5-triene
- (E),(E)-CH3CH=C(CH3)CH=CHCH=CH2
- 58434-77-8
- (E,E)-1,3,5-Heptatriene, 5-methyl-
- 3-methyl-2,4,6-heptatriene
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- Inchi: 1S/C8H12/c1-4-6-7-8(3)5-2/h4-7H,1H2,2-3H3/b7-6+,8-5+
- InChI Key: HBOBXPNYRYGOCI-ZCOYIIAOSA-N
- SMILES: C(/C=C/C=C)(\C)=C\C
Computed Properties
- Exact Mass: 108.09396
- Monoisotopic Mass: 108.0939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.3
Experimental Properties
- Density: 0.758
- Boiling Point: 136.3°C at 760 mmHg
- Flash Point: 20.3°C
- Refractive Index: 1.456
- PSA: 0
1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
58434-77-8 (1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)) Related Products
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